N-(2-chlorophenyl)-2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C20H18ClN3O4/c1-2-28-17-10-6-5-9-16(17)24-12-11-23(19(26)20(24)27)13-18(25)22-15-8-4-3-7-14(15)21/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key: VPZHEIHCEIOVLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C20H18ClN3O4
• Molecular Weight: 399.8 g/mol

Description

N-(2-chlorophenyl)-2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly known as CEPPA and is widely used in scientific research to study its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Herbicide Usage

N-(2-chlorophenyl)-2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide is related to a class of chemicals known as chloroacetamides, which include alachlor and metazachlor. These substances are primarily used as selective pre-emergent or early post-emergent herbicides for controlling annual grasses and broad-leaved weeds in various crops like cotton, brassicas, maize, oilseed rape, peanuts, radish, soybeans, and sugarcane (Weisshaar & Böger, 1989).

Structural and Molecular Analysis

The chemical structure of closely related acetamides has been extensively studied to understand their properties. For instance, studies on 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide and 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide revealed intricate molecular interactions like hydrogen bonds and arene interactions, which contribute to their chemical behavior (Narayana et al., 2016).

Nonlinear Optical Properties

These acetamides have also been explored for their nonlinear optical properties, which make them candidates for applications in photonic devices like optical switches, modulators, and other optical energy applications. Theoretical investigations into their linear and nonlinear optical behavior have been conducted, considering the polarization effects of their environment (Castro et al., 2017).

Antimalarial Drug Synthesis

Compounds like N-(2-Hydroxyphenyl)acetamide, closely related to the chemical , have been identified as intermediates in the synthesis of antimalarial drugs. Chemoselective monoacetylation processes involving similar compounds have been studied for their potential in natural antimalarial drug synthesis (Magadum & Yadav, 2018).

Coordination Complexes and Antioxidant Activity

Derivatives of pyrazole-acetamide have been synthesized and studied for their structure and antioxidant activity. Such compounds show significant antioxidant activity, which is beneficial in various biochemical applications (Chkirate et al., 2019).